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Compound of Interest

Compound Name:
Adefovir Phosphate Triethylamine

Salt

CAS No.: 1346603-45-9

Cat. No.: B585400

Get Quote

Technical Guide for Analytical Characterization
Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8][9]
In the development of acyclic nucleoside phosphonate (ANP) antivirals, distinguishing between

the parent phosphonate (Adefovir/PMEA) and its phosphorylated metabolites is critical.

Adefovir Phosphate (PMEAp) represents the monophosphorylated species, which mimics a

nucleoside diphosphate (NDP) in biological systems.

The Triethylamine (TEA) salt form is frequently generated during ion-exchange purification or

HPLC isolation using TEAA (Triethylammonium acetate) buffers. Structural elucidation must

confirm three distinct features:

The Adefovir Core: The adenine base linked to the phosphonomethoxyethyl ether.

The Phosphate Extension: The presence of a P-O-P (phosphono-phosphate) anhydride

bond, distinguishing it from Adefovir (PMEA).
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The Counter-Ion Stoichiometry: The molar ratio of Triethylamine to the drug substance.

Target Compound Profile
Feature Specification

Common Name Adefovir Phosphate Triethylamine Salt

Chemical Name
9-[2-(phosphonomethoxy)ethyl]adenine

monophosphate, triethylammonium salt

Molecular Formula
C₁₄H₂₈N₆O₇P₂ (assuming 1:1 salt stoichiometry

for the mono-anion)

Molecular Weight
~454.36 g/mol (Free Acid: ~353.2 g/mol + TEA:

101.19 g/mol )

Key Structural Motif
P(V)-O-P(V) Anhydride Linkage (Phosphonate-

Phosphate)

Analytical Strategy: The Elucidation Workflow
The elucidation process follows a subtractive logic, isolating the cation (TEA) from the anion

(Adefovir Phosphate) and verifying the linkage between the two phosphorus centers.

Diagram 1: Elucidation Logic Flow
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Unknown Sample
(Adefovir Phosphate TEA Salt)

Step 1: HRMS (ESI +/-)
Confirm Formula C14H28N6O7P2

Exact Mass

Step 2: 1H NMR
Confirm Salt Stoichiometry
(Adenine vs. Ethyl signals)

Connectivity

Step 3: 31P NMR
Confirm P-O-P Anhydride

(Differentiation from PMEA)

P-Environment

Step 4: 2D NMR (HMBC/HSQC)
Verify P-C-O-C Linkage

Linkage Verification

Confirmed Structure:
PMEAp-TEA Salt

Final Assignment

Click to download full resolution via product page

Caption: Logical workflow for the structural confirmation of nucleotide analog salts.
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Detailed Elucidation Protocols
Phase 1: High-Resolution Mass Spectrometry (HRMS)
Objective: Validate the elemental composition and confirm the presence of the phosphate

extension.

Method: ESI-Q-TOF (Electrospray Ionization Quadrupole Time-of-Flight).

Polarity: Negative Mode (ESI-) is preferred for the phosphate anion; Positive Mode (ESI+) for

the TEA counter-ion.

Expected Data:

ESI(-): The parent ion will correspond to the free acid anion [M-H]⁻.

Target m/z: 352.045 (Calculated for C₈H₁₂N₅O₇P₂⁻).

Note: Adefovir (PMEA) would appear at m/z 272. The shift of +80 Da (HPO₃) confirms the

"Phosphate" addition.

ESI(+): Dominant peak at m/z 102.13 corresponding to [Et₃NH]⁺ (Triethylammonium).

Phase 2: 1H NMR Spectroscopy (Stoichiometry & Core)
Objective: Confirm the integrity of the Adefovir core and calculate the molar ratio of TEA.

Solvent: D₂O (Deuterium Oxide) is recommended to prevent overlap of hydroxyl protons and

ensure solubility of the salt.

Reference: TMSP (0.00 ppm).

Critical Assignments (D₂O, 400 MHz):
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Moiety Proton (H) Multiplicity
Chemical Shift
(δ ppm)

Integration
(Expected)

Adenine H-8 Singlet 8.35 1H

Adenine H-2 Singlet 8.18 1H

Linker N-CH₂ Triplet 4.40 2H

Linker O-CH₂ (Ether) Triplet 3.95 2H

Linker
P-CH₂

(Phosphonate)
Doublet (²J_HP) 3.65 2H

TEA (Salt) N-CH₂-CH₃ Quartet 3.19 6H (per TEA mol)

TEA (Salt) N-CH₂-CH₃ Triplet 1.27 9H (per TEA mol)

Protocol for Stoichiometry Calculation: Integrate the Adenine H-8 singlet (set to 1.00). Compare

against the TEA methyl triplet (~1.27 ppm).

If Integral ≈ 9.0, Salt is 1:1.

If Integral ≈ 18.0, Salt is 1:2 (Bis-triethylammonium).

Insight: For the monophosphate (PMEAp), a 1:1 or 1:2 ratio is common depending on pH

during isolation.

Phase 3: 31P NMR (The "Smoking Gun")
Objective: Differentiate Adefovir (Phosphonate) from Adefovir Phosphate (Phosphono-

phosphate anhydride).

Method: Proton-decoupled ³¹P NMR ({¹H}).

Solvent: D₂O with EDTA (to sequester trace metals that broaden P signals).

Interpretation:

Adefovir (PMEA): Shows a single singlet around δ 16–18 ppm (Phosphonate).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adefovir Phosphate (PMEAp): Shows two doublets due to P-P coupling (²J_PP ≈ 20–30 Hz).

Pα (Phosphonate): ~ δ 12–15 ppm (Doublet).

Pβ (Phosphate): ~ δ -5 to -10 ppm (Doublet).

Note: The formation of the anhydride bond shields the Pβ significantly compared to the

phosphonate Pα.

Diagram 2: Molecular Connectivity & NMR Correlations

Adenine Base
(Aromatic H)

N-CH2
(δ 4.40)

N9-C CH2-O
(δ 3.95)

C-C CH2-P
(δ 3.65, d)

Ether O Pα (Phosphonate)
(δ ~14 ppm)

P-C Bond
(Defines PMEA)

HMBC/J-Coupling

Pβ (Phosphate)
(δ ~-6 ppm)

Anhydride O
(Defines 'Phosphate')

Triethylamine
(Counter-ion)

Ionic Interaction

Click to download full resolution via product page

Caption: Connectivity map highlighting the P-C bond (phosphonate) and P-O-P anhydride

(phosphate extension).

Experimental Validation Protocols
Protocol A: Sample Preparation for NMR

Weighing: Accurately weigh 5–10 mg of the Adefovir Phosphate TEA salt.

Solvation: Dissolve in 600 µL of D₂O (99.9% D).

pH Adjustment (Optional): If signals are broad, the pH may be fluctuating. Addition of a trace

amount of NaOD or DCl to stabilize pH can sharpen P-OH signals, though TEA usually

buffers the solution sufficiently.

Acquisition:
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¹H: 16 scans, relaxation delay (d1) ≥ 2.0s (to allow accurate integration of aromatic

protons).

³¹P: 64–128 scans, spectral width sufficient to cover -20 to +30 ppm.

Protocol B: HPLC Purity Check (Before Elucidation)
Ensure the salt is not a physical mixture of Adefovir and TEA-Phosphate.

Column: Anion Exchange (SAX) or C18 with Ion Pairing (e.g., Tetrabutylammonium

hydrogensulfate).

Rationale: Adefovir (PMEA) and Adefovir Phosphate (PMEAp) have vastly different retention

times due to the extra negative charges on the phosphate group. PMEAp will elute

significantly later than PMEA on an anion exchange column.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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